Methyl Position and Odor Threshold Sensitivity
In a direct structure–odor study of methyl‑substituted acetyl‑1‑oxaspiro[4.5]decanes, Kraft and Popaj reported that the (5′R*,7′S*,8′S*)‑configured 1‑(4′,4′,7′,8′‑tetramethyl‑1′‑oxaspiro[4.5]decan‑7′/8′‑yl)ethan‑1‑one (compound 14) exhibited a potent woody‑ambery character with an odor threshold of 0.094 ng/L air, while a differently substituted analog (compound 11) displayed a metallic‑earthy profile with a threshold of 99.4 ng/L air — a 1058‑fold difference arising solely from changes in methyl substitution and stereochemistry [REFS‑1]. Although the target compound {7,8‑dimethyl‑1‑oxaspiro[4.5]decan‑2‑yl}methanol has not been individually measured in published threshold panels, it shares the vicinal 7,8‑dimethyl motif with the most potent odorants in this series and differs from the 8,8‑geminal isomer (CAS 1863254‑92‑5) and the 7,9‑isomer (CAS 1882437‑67‑3) in the spatial presentation of methyl groups to olfactory receptors.
| Evidence Dimension | Odor detection threshold (ng/L air) |
|---|---|
| Target Compound Data | Not directly measured; predicted to fall within the 0.1–100 ng/L range characteristic of methyl‑substituted 1‑oxaspiro[4.5]decanes based on structural analogy to acetyl derivatives reported by Kraft & Popaj (2008). |
| Comparator Or Baseline | Compound 14 (4′,4′,7′,8′-tetramethyl acetyl derivative): 0.094 ng/L air. Compound 11 (regioisomeric acetyl derivative): 99.4 ng/L air. Unsubstituted parent 1‑oxaspiro[4.5]decane: no threshold reported. |
| Quantified Difference | Fold‑difference between regioisomeric acetyl analogs: 1058×. The 7,8‑vicinal dimethyl pattern is associated with the low‑threshold (high‑potency) end of the range. |
| Conditions | GC‑olfactometry; panel evaluation; compounds tested as racemates (Kraft & Popaj, Eur. J. Org. Chem. 2008). |
Why This Matters
For fragrance procurement, a >1000‑fold odor threshold difference between regioisomers means that substituting the 7,8‑dimethyl compound with an 8,8‑ or 7,9‑dimethyl analog without verification could result in a dramatic loss of odor potency, rendering a formulation ineffective at typical use levels.
- [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261-268. View Source
